4-chloro-N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-3-nitrobenzamide

• IUPAC Name: 4-chloro-N-(2-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)-3-nitrobenzamide
• InChI: InChI=1S/C16H11ClN4O4/c1-9-14(16(23)20-7-3-2-4-13(20)18-9)19-15(22)10-5-6-11(17)12(8-10)21(24)25/h2-8H,1H3,(H,19,22)
• InChI Key: GBSGFJILSZQLHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N2C=CC=CC2=N1)NC(=O)C3=CC(=C(C=C3)Cl)[N+](=O)[O-]
• Molecular Formula: C16H11ClN4O4
• Molecular Weight: 358.73 g/mol

Description

“4-chloro-N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-3-nitrobenzamide” is a chemical compound that belongs to the class of pyrido[1,2-a]pyrimidin-4-ones. It has a complex structure with multiple functional groups, including a nitrobenzamide group, a chloro group, and a methyl group.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a metal-free C-3 chalcogenation of 4H-pyrido[1,2-a]pyrimidin-4-one has been devised to synthesize diversely orchestrated 3-ArS/ArSe derivatives. This operationally simple reaction proceeds under mild reaction conditions, can be executed in gram scale, and also highlights broad functional group tolerance.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using various techniques such as 1H-NMR, 13C-NMR, and IR spectroscopy. The cation of the salt is almost co-planar as evidenced by the two conjugated rings with a dihedral angle of only 0.230°.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. An expeditious metal-free C-3 chalcogenation of 4H-pyrido[1,2-a]pyrimidin-4-one has been devised to synthesize diversely orchestrated 3-ArS/ArSe derivatives. This reaction proceeds under mild conditions and can be executed in gram scale.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed using various techniques. For instance, the 1H-NMR, 13C-NMR, and IR spectra of similar compounds have been reported. The molecular formula of a similar compound is C11H10ClN3O2, with a molecular weight of 251.669 Da.

Scientific Research Applications

Antiviral Activity

• Researchers have explored the antiviral potential of indole derivatives, and this compound falls within that category. Specifically, 6-amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives have been investigated as antiviral agents. .
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Anti-Inflammatory and Analgesic Properties

• Compounds derived from the indole scaffold have shown anti-inflammatory and analgesic effects. .

Other Biological Activities

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Structural Insights and Mechanistic Pathways

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Mechanism of Action

While the exact mechanism of action of “4-chloro-N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-3-nitrobenzamide” is not specified in the search results, similar compounds have been studied for their biological activities. For instance, some derivatives have been evaluated for their in vitro anti-HIV-1 activity.

Future Directions

The future directions in the research of “4-chloro-N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-3-nitrobenzamide” and similar compounds could involve further exploration of their biological activities. For instance, some derivatives have shown moderate inhibitory properties against HIV-1 virus, suggesting potential applications in the development of new antiviral drugs.